
IR-825 solubility in different solvents

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Cat. No.: B608125 Get Quote

An In-Depth Technical Guide to the Solubility of IR-825

This guide provides a detailed overview of the solubility characteristics of the near-infrared

(NIR) fluorescent dye IR-825. It is intended for researchers, scientists, and professionals in

drug development who utilize this dye in their work. The document summarizes available

quantitative and qualitative solubility data, outlines a detailed experimental protocol for

solubility determination, and provides a visual workflow for this process.

Overview of IR-825
IR-825 is a heptamethine cyanine dye known for its strong absorption and fluorescence in the

near-infrared spectrum, typically around 825 nm. Its applications are prominent in biomedical

research, including in vivo imaging and photothermal therapy (PTT)[1][2][3]. A key

characteristic of IR-825 is its hydrophobic nature, which dictates its solubility profile and

influences its handling and application in aqueous and organic media[4].

Solubility of IR-825
The solubility of IR-825 is a critical parameter for its effective use in experimental settings,

particularly for the preparation of stock solutions and its incorporation into delivery systems like

nanoparticles[1].

Quantitative Solubility Data
Quantitative solubility data for IR-825 in a wide range of solvents is not extensively published.

However, a specific value for its solubility in Dimethyl Sulfoxide (DMSO) is available. It is

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b608125?utm_src=pdf-interest
https://www.benchchem.com/product/b608125?utm_src=pdf-body
https://www.benchchem.com/product/b608125?utm_src=pdf-body
https://www.benchchem.com/product/b608125?utm_src=pdf-body
https://www.benchchem.com/product/b608125?utm_src=pdf-body
https://www.medkoo.com/products/11677
https://pmc.ncbi.nlm.nih.gov/articles/PMC7604893/
https://www.tandfonline.com/doi/full/10.2147/IJN.S425013
https://www.benchchem.com/product/b608125?utm_src=pdf-body
https://pubs.rsc.org/en/content/articlelanding/2018/nr/c7nr07495f
https://www.benchchem.com/product/b608125?utm_src=pdf-body
https://www.benchchem.com/product/b608125?utm_src=pdf-body
https://www.medkoo.com/products/11677
https://www.benchchem.com/product/b608125?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608125?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


important to note that the use of fresh, anhydrous DMSO is recommended, as hygroscopic

(water-absorbing) DMSO can significantly reduce the solubility of the product[5].

Solvent
Chemical
Formula

Molar Mass
( g/mol )

Solubility
(mg/mL)

Molar
Solubility
(mM)

Conditions

Dimethyl

Sulfoxide

(DMSO)

C₂H₆OS 78.13 4.55 5.52

Requires

sonication,

warming, and

heating to

60°C

Table 1: Quantitative solubility of IR-825 in DMSO. Data sourced from MedchemExpress[5].

Qualitative Solubility Information
Based on its chemical structure and common applications, IR-825 is generally considered to be

poorly soluble in water and more soluble in polar aprotic organic solvents. Its hydrophobic

character is a primary reason for its encapsulation within nanoparticles for in vivo applications,

which serve to shield it from the aqueous environment[1][4]. While specific quantitative data is

lacking for other solvents, its behavior in research applications suggests the following

qualitative solubility profile:

Water: Very low solubility.

Ethanol/Methanol: Limited solubility.

Dimethylformamide (DMF): Likely to have good solubility, similar to other hydrophobic dyes.

Acetonitrile: Expected to have some degree of solubility.

Dichloromethane/Chloroform: Expected to have good solubility.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for determining the solubility of IR-825 in a given

solvent, based on the widely used shake-flask method followed by spectrophotometric
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analysis.

Principle
An excess amount of the solute (IR-825) is added to a known volume of the solvent. The

mixture is agitated until it reaches equilibrium, at which point the solution is saturated. The

undissolved solute is then removed by filtration or centrifugation, and the concentration of the

dissolved solute in the clear supernatant is quantified using UV-Vis spectroscopy.

Materials and Equipment
IR-825 dye

Solvent of interest (e.g., DMSO, water, ethanol)

Analytical balance

Vortex mixer

Thermostatic shaker/incubator

Microcentrifuge or filtration apparatus with solvent-compatible filters (e.g., 0.22 µm PTFE)

UV-Vis spectrophotometer

Volumetric flasks and pipettes

Cuvettes

Procedure
Preparation of Standard Solutions:

Prepare a high-concentration stock solution of IR-825 in a solvent in which it is freely

soluble (e.g., DMSO).

From this stock, create a series of standard solutions of known concentrations through

serial dilution with the solvent of interest.
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Generation of a Standard Curve:

Measure the absorbance of each standard solution at the maximum absorption

wavelength (λmax) of IR-825 (around 825 nm) using the UV-Vis spectrophotometer.

Plot a standard curve of absorbance versus concentration. The resulting graph should be

linear, following the Beer-Lambert law.

Equilibrium Solubility Measurement (Shake-Flask Method):

Add an excess amount of IR-825 powder to a known volume of the test solvent in a sealed

vial. The excess is to ensure that a saturated solution is formed.

Tightly seal the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker and agitate at a constant temperature (e.g., 25°C)

for a sufficient period to reach equilibrium (typically 24-48 hours).

After the incubation period, visually inspect the samples to confirm the presence of

undissolved solid IR-825.

Sample Preparation and Analysis:

Separate the undissolved solid from the saturated solution by either centrifugation at a

high speed (e.g., 10,000 x g for 10 minutes) or by passing the solution through a fine-pore

filter.

Carefully collect the clear supernatant.

Dilute the supernatant with the test solvent as necessary to bring the absorbance within

the linear range of the standard curve.

Measure the absorbance of the diluted supernatant at the λmax.

Calculation of Solubility:

Using the equation from the standard curve, calculate the concentration of IR-825 in the

diluted sample.
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Multiply this concentration by the dilution factor to determine the concentration of the

saturated solution. This value represents the solubility of IR-825 in the test solvent at the

specified temperature.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for determining the solubility of a

compound like IR-825 using the shake-flask method.
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Workflow for Solubility Determination of IR-825

Preparation Experiment

Analysis & Calculation

Prepare Standard Solutions

Generate Standard Curve via UV-Vis Spectroscopy

Add Excess IR-825 to Solvent

Agitate to Reach Equilibrium (24-48h)

Separate Undissolved Solid (Centrifuge/Filter)

Collect Supernatant

Dilute Supernatant

To Analysis

Measure Absorbance of Diluted Sample

Calculate Concentration using Standard Curve

Determine Final Solubility (Concentration x Dilution Factor)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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